Cas no 824414-13-3 (5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide)

• Product Name: 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide
• CAS No: 824414-13-3
• MDL: MFCD08461838
• CID: 4659645
• Update Time: 2025-05-20

5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide

• MDL： MFCD08461838
• Inchi： InChI=1S/C16H19N3O4/c1-18(2)11-3-10-17-16(20)15-9-8-14(23-15)12-4-6-13(7-5-12)19(21)22/h4-9H,3,10-11H2,1-2H3,(H,17,20)
• InChI Key： CRYHDMVUAFTYFU-UHFFFAOYSA-N
• SMILES： CN(C)CCCNC(=O)C1=CC=C(C2=CC=C(C=C2)[N+](=O)[O-])O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide

Introduction to 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide (CAS No. 824414-13-3)

5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide, with the CAS number 824414-13-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a nitrophenyl group, and a dimethylaminopropyl amide moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The furan ring is a five-membered heterocyclic aromatic compound with two double bonds and an oxygen atom. Furan derivatives are widely studied due to their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitrophenyl group in the structure of 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide imparts additional reactivity and potential for conjugation with biomolecules. The dimethylaminopropyl amide moiety enhances the compound's solubility and bioavailability, making it suitable for in vivo studies.

Recent research has focused on the potential therapeutic applications of 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are crucial for cell survival and proliferation.

In addition to its antiproliferative effects, 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A study in the journal Bioorganic & Medicinal Chemistry Letters found that 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide significantly reduced levels of TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

The pharmacokinetic properties of 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide have also been evaluated to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. A study published in the European Journal of Pharmaceutical Sciences reported that 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide had a half-life of approximately 6 hours in rats, indicating sustained plasma levels following oral administration. This property is advantageous for maintaining therapeutic concentrations over extended periods.

Furthermore, the toxicity profile of 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide has been extensively studied to ensure its safety for clinical use. In vitro cytotoxicity assays have shown that this compound is well-tolerated at therapeutic concentrations. In vivo studies in animal models have also demonstrated low toxicity, with no significant adverse effects observed at doses up to 100 mg/kg. These findings suggest that 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide has a favorable safety margin, making it a promising candidate for further clinical development.

The potential applications of 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide extend beyond cancer and inflammatory diseases. Recent studies have explored its use in other therapeutic areas, such as neurodegenerative disorders and infectious diseases. For example, research published in the Journal of Neurochemistry found that this compound could protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. Additionally, preliminary data suggest that 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide may have antiviral properties against certain RNA viruses, although further investigations are needed to confirm these findings.

In conclusion, 5-(4-Nitro-phenyl)-furan-2-carboxylic acid (3-dimethylamino-propyl)-amide (CAS No. 824414-13-3) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features contribute to its diverse chemical properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.